Voriconazole-d3 N-Oxide
Voriconazole-d3 N-Oxide
Brand Name:
Vulcanchem
CAS No.:
1217851-84-7
VCID:
VC0022841
InChI:
InChI=1S/C16H14F3N5O2/c1-10(15-14(19)5-24(26)9-21-15)16(25,6-23-8-20-7-22-23)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m0/s1/i1D3
SMILES:
CC(C1=NC=[N+](C=C1F)[O-])C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O
Molecular Formula:
C₁₆H₁₁D₃F₃N₅O₂
Molecular Weight:
368.33
Voriconazole-d3 N-Oxide
CAS No.: 1217851-84-7
Cat. No.: VC0022841
Molecular Formula: C₁₆H₁₁D₃F₃N₅O₂
Molecular Weight: 368.33
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1217851-84-7 |
|---|---|
| Molecular Formula | C₁₆H₁₁D₃F₃N₅O₂ |
| Molecular Weight | 368.33 |
| IUPAC Name | (2R,3S)-4,4,4-trideuterio-2-(2,4-difluorophenyl)-3-(5-fluoro-1-oxidopyrimidin-1-ium-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol |
| Standard InChI | InChI=1S/C16H14F3N5O2/c1-10(15-14(19)5-24(26)9-21-15)16(25,6-23-8-20-7-22-23)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m0/s1/i1D3 |
| SMILES | CC(C1=NC=[N+](C=C1F)[O-])C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
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